Cas no 898650-39-0 (N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898650-39-0
• MF: C₂₀H₂₀Cl₂N₆O₂
• MW: 447.317801475525
• CID: 5486173
• Update Time: 2025-07-23

N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 4-N-(3,4-dichlorophenyl)-2-N-(2-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C20H20Cl2N6O2/c1-29-17-5-3-2-4-16(17)24-19-25-18(23-13-6-7-14(21)15(22)12-13)26-20(27-19)28-8-10-30-11-9-28/h2-7,12H,8-11H2,1H3,(H2,23,24,25,26,27)
• InChI Key： UFAZXAISGRRNQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])N([H])C1=NC(N([H])C2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])[H])=NC(=N1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])Cl

Additional information on N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Comprehensive Analysis of N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898650-39-0)

N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898650-39-0) is a structurally complex triazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,3,5-triazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of 3,4-dichlorophenyl and 2-methoxyphenyl substituents, along with a morpholin-4-yl group, contributes to its unique physicochemical properties and potential applications.

In recent years, researchers have explored the role of triazine derivatives in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents. The morpholine moiety in this compound is particularly noteworthy, as it is a common pharmacophore found in many FDA-approved drugs, enhancing solubility and bioavailability. This has led to increased interest in CAS 898650-39-0 as a potential lead compound for therapeutic development.

The synthesis of N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and condensation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity. These methods ensure the compound meets the stringent requirements for research and development applications.

From an environmental perspective, the dichlorophenyl group in this compound has raised questions about its ecological impact. However, recent studies suggest that proper handling and disposal protocols can mitigate potential risks. This aligns with the growing focus on green chemistry and sustainable practices in chemical research, a topic frequently searched by professionals in the field.

In the context of medicinal chemistry, the compound's ability to interact with biological targets has been a subject of investigation. Computational modeling studies have predicted favorable binding affinities for certain protein targets, making 898650-39-0 a candidate for further pharmacological evaluation. These findings are particularly relevant given the current emphasis on AI-driven drug discovery and virtual screening approaches.

The agricultural sector has also shown interest in triazine-based compounds like this one, exploring their potential as novel plant protection agents. While not currently registered for commercial use, the structural features of N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine suggest possible applications in crop science, particularly in addressing resistance issues faced by conventional agrochemicals.

Quality control of CAS 898650-39-0 is paramount for research applications. Reputable suppliers typically provide certificates of analysis detailing parameters such as purity (often >98%), residual solvents, and heavy metal content. These specifications are crucial for researchers investigating structure-activity relationships or developing new synthetic methodologies.

Recent patent literature reveals growing intellectual property activity surrounding triazine derivatives with similar structural motifs. This indicates the commercial potential of compounds like N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine, particularly in niche therapeutic areas where conventional approaches have shown limitations.

From a regulatory standpoint, while 898650-39-0 is not currently classified as a controlled substance, researchers should consult local guidelines regarding its handling and use. The scientific community continues to debate the appropriate classification of such specialized research chemicals, reflecting broader discussions about research chemical regulation in various jurisdictions.

The future research directions for this compound may include detailed ADMET studies (absorption, distribution, metabolism, excretion, and toxicity) to better understand its pharmacological profile. Additionally, formulation scientists are interested in exploring its compatibility with various drug delivery systems, a topic of particular relevance given the current focus on targeted therapy approaches.

In conclusion, N2-(3,4-dichlorophenyl)-N4-(2-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine represents an intriguing example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its continued study may contribute valuable insights to both pharmaceutical development and agrochemical innovation, addressing some of the most pressing challenges in these fields.